![molecular formula C19H25N3O2 B5523800 3-ethyl-8-[(1-methyl-1H-indol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one](/img/structure/B5523800.png)
3-ethyl-8-[(1-methyl-1H-indol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-ethyl-8-[(1-methyl-1H-indol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has a unique chemical structure, which makes it a promising candidate for developing new drugs and therapeutic agents.
Scientific Research Applications
Antihypertensive and Alpha-Adrenergic Blocking Activities
Research on 1-oxa-3,8-diazaspiro[4.5]decan-2-ones has demonstrated their potential as antihypertensive agents. One study synthesized a series of these compounds, finding that certain derivatives exhibit significant antihypertensive activity, potentially through alpha-adrenergic blocking mechanisms. This suggests their application in managing hypertension and related cardiovascular conditions (Caroon et al., 1981).
Antimicrobial Properties
A novel series of ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates exhibited promising antibacterial and antifungal activities against a spectrum of clinically isolated microorganisms, indicating their potential use in developing new antimicrobial agents (Thanusu et al., 2011).
Tachykinin NK2 Receptor Antagonism
Another study focused on spiropiperidines, a related class of compounds, highlighting their role as potent and selective non-peptide tachykinin NK2 receptor antagonists. This finding points to their potential therapeutic application in treating respiratory conditions like bronchoconstriction (Smith et al., 1995).
Muscarinic Agonists for Neurological Applications
Research into 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists suggests their applicability in treating neurological disorders, potentially offering benefits for memory and cognitive functions. This highlights their relevance in addressing conditions like Alzheimer's disease (Tsukamoto et al., 1995).
Properties
IUPAC Name |
3-ethyl-8-[(1-methylindol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O2/c1-3-22-14-19(24-18(22)23)7-10-21(11-8-19)13-15-4-5-16-6-9-20(2)17(16)12-15/h4-6,9,12H,3,7-8,10-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OICTYBUHLUXQDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCN(CC2)CC3=CC4=C(C=C3)C=CN4C)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.